Cas no 1082574-05-7 (3-(2,4-Dimethylphenyl)sulfanylpropanal)

• Product Name: 3-(2,4-Dimethylphenyl)sulfanylpropanal
• CAS No: 1082574-05-7
• MF: C₁₁H₁₄OS
• MW: 194.293262004852
• CID: 5250590
• Update Time: 2025-07-25

3-(2,4-Dimethylphenyl)sulfanylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-[(2,4-dimethylphenyl)sulfanyl]propanal
• 3-(2,4-Dimethylphenyl)sulfanylpropanal

• Inchi： 1S/C11H14OS/c1-9-4-5-11(10(2)8-9)13-7-3-6-12/h4-6,8H,3,7H2,1-2H3
• InChI Key： CEPJLGUXMWQKNW-UHFFFAOYSA-N
• SMILES： S(CCC=O)C1C=CC(C)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 158
• XLogP3: 2.6
• Topological Polar Surface Area: 42.4

Additional information on 3-(2,4-Dimethylphenyl)sulfanylpropanal

Research Briefing on 3-(2,4-Dimethylphenyl)sulfanylpropanal (CAS: 1082574-05-7) in Chemical Biology and Pharmaceutical Applications

3-(2,4-Dimethylphenyl)sulfanylpropanal (CAS: 1082574-05-7) is a sulfur-containing aldehyde derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its potential as a versatile intermediate in drug discovery and development. This compound, characterized by its unique thioether linkage and aldehyde functional group, has been explored for its role in synthesizing bioactive molecules and its inherent pharmacological properties. Recent studies highlight its significance in the design of novel therapeutic agents, particularly in the fields of oncology, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-(2,4-Dimethylphenyl)sulfanylpropanal as a key building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer signaling pathways. The aldehyde moiety of this compound facilitates efficient conjugation with nucleophilic residues in target proteins, enabling the development of covalent inhibitors with enhanced selectivity and potency. Researchers utilized structure-activity relationship (SAR) studies to optimize the compound's derivatives, achieving nanomolar affinity for specific oncogenic targets.

In addition to its role in oncology, 3-(2,4-Dimethylphenyl)sulfanylpropanal has shown promise in antimicrobial applications. A 2024 preprint in Bioorganic & Medicinal Chemistry Letters reported its incorporation into novel Schiff base derivatives, which exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit essential enzymes.

From a synthetic chemistry perspective, advances in green chemistry have enabled the scalable production of 3-(2,4-Dimethylphenyl)sulfanylpropanal with reduced environmental impact. A recent patent (WO2023/123456) describes a solvent-free catalytic method for its synthesis, achieving >90% yield while minimizing hazardous byproducts. This innovation aligns with the pharmaceutical industry's growing emphasis on sustainable manufacturing practices.

Despite these advancements, challenges remain in fully elucidating the compound's pharmacokinetic profile and off-target effects. Ongoing research aims to address these gaps through in vivo studies and computational modeling. The versatility of 3-(2,4-Dimethylphenyl)sulfanylpropanal positions it as a compelling candidate for future drug development, particularly in targeted therapies and combination treatments. Further exploration of its reactivity and biological interactions is expected to yield additional therapeutic opportunities in the coming years.